Cas no 1250722-83-8 ((3,4-difluorophenyl)methyl3-(methylsulfanyl)propylamine)

• Product Name: (3,4-difluorophenyl)methyl3-(methylsulfanyl)propylamine
• CAS No: 1250722-83-8
• MF: C₁₁H₁₅F₂NS
• MW: 231.305308580399
• CID: 5206986
• PubChem ID: 61520876
• Update Time: 2023-11-24

(3,4-difluorophenyl)methyl3-(methylsulfanyl)propylamine Chemical and Physical Properties

Names and Identifiers

• [(3,4-Difluorophenyl)methyl][3-(methylsulfanyl)propyl]amine
• Benzenemethanamine, 3,4-difluoro-N-[3-(methylthio)propyl]-
• (3,4-difluorophenyl)methyl3-(methylsulfanyl)propylamine

• Inchi： 1S/C11H15F2NS/c1-15-6-2-5-14-8-9-3-4-10(12)11(13)7-9/h3-4,7,14H,2,5-6,8H2,1H3
• InChI Key： XTTLLAMKWAMYBE-UHFFFAOYSA-N
• SMILES： S(C)CCCNCC1C=CC(=C(C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 169
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3